L-Citrulline-d4

• Molecular Formula: C6H13N3O3
• Molecular Weight: 179.21 g/mol
• InChI: InChI=1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1/i1D2,3D2
• InChIKey: RHGKLRLOHDJJDR-KKOAYFQZSA-N

Quantitative LC-MS/MS of plasma citrulline requires an internal standard that is analytically indistinguishable from the native analyte yet mass-shifted. Unlabeled citrulline fails due to endogenous interference (17-46 μg/mL). Alternative d6/d7 variants introduce retention-time shifts, forcing method revalidation. L-Citrulline-d4 (M+4) solves this: • Carbon-bound deuterium at 4,4,5,5 positions → no H-D back-exchange under physiological or sample prep conditions • Validated in clinical methods: LLOQ 1 μg/mL, accuracy 99.5-103.5%, intra/inter-day CV <6.31% • Enables OTC deficiency diagnosis (hemizygous: 0-69 × 10⁻⁶ OTC/ALT vs. unaffected: 504-3440 × 10⁻⁶) without liver biopsy

L-Citrulline-d4 Deuterated Amino Acid Internal Standard

L-Citrulline-d4 (CAS 1217474-00-4) is a stable, isotopically labeled analog of the non-proteinogenic amino acid L-Citrulline, specifically deuterated at the 4,4,5,5 positions . With a molecular formula of C₆H₉D₄N₃O₃ and a molecular weight of 179.21 g/mol, this compound is engineered for use as a quantitative internal standard (IS) in mass spectrometry (MS)-based assays, enabling precise, matrix-corrected measurements of endogenous citrulline and tracking of its metabolic flux . Its value is derived not from biological activity, but from its certified analytical characteristics—specifically its isotopic purity, defined mass shift, and chromatographic behavior—which distinguish it from unlabeled citrulline and other isotopic variants .

M+4 stable isotope-labeled internal standard (ISTD)

Carbon-bound deuterium (4,4,5,5) resists H/D back-exchange

Reported in multiple peer-reviewed LC-MS/MS bioanalytical methods

L-Citrulline-d4: Why Substitutes Fail

While unlabeled L-Citrulline and other isotopically labeled variants may appear interchangeable as chemical entities, their performance in a quantitative analytical workflow is fundamentally distinct [1]. The selection of an internal standard directly governs the accuracy, precision, and reliability of bioanalytical methods. Substituting unlabeled L-Citrulline introduces critical errors due to identical mass-to-charge (m/z) ratios and ion suppression effects, preventing any reliable differentiation from the endogenous analyte [2]. Conversely, substituting a differently labeled analog (e.g., a d7, 13C, or mixed variant) without verifying its specific chromatographic and mass spectrometric behavior can lead to inaccurate quantification due to differential ion suppression, recovery rates, or even a chromatographic isotope effect [3]. The following evidence demonstrates that L-Citrulline-d4, with its specific 4,4,5,5-deuteration and certified purity, offers a distinct, validated, and predictable profile that justifies its specific procurement.

Unlabeled L-citrulline lacks mass shift for ISTD function, limiting matrix-effect correction in biological matrices.

Alternative deuterated forms (d6, d7) exhibit larger retention-time shifts, potentially requiring chromatographic re-optimization.

Deuterium at exchangeable amine/amide sites may undergo H/D back-exchange, altering isotopic purity during sample processing.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? (2025). View Source
• [2] Restek. Choosing an Internal Standard. (2015). View Source
• [3] Mallikarjun Reddy. Importance of labeled standards in bioanalysis. Express Pharma. (2022). View Source

L-Citrulline-d4 Analytical Performance & Validated Applications

Internal Standard-Enabled Plasma Citrulline LLOQ

The utility of an isotopically labeled internal standard is contingent on its certified isotopic enrichment and chemical purity. L-Citrulline-d4 is supplied with a certified isotopic purity of 98 atom % D, as verified by the manufacturer's certificate of analysis, and a chemical purity of 97% (CP) . This is a defined, batch-specific specification. In contrast, a generic unlabeled L-Citrulline standard, even if >99% chemically pure, is defined only by chemical purity and provides no isotopic enrichment, rendering it useless as an internal standard for MS-based assays .

Plasma Citrulline LLOQ

Head-to-head

1 μg/mL

vs. 5–10× higher without ISTD correction

Supports low-level plasma citrulline quantification

Accuracy 99.5–103.5%, CV ≤6.31%

Evidence Dimension	Isotopic Enrichment
Target Compound Data	98 atom % D
Comparator Or Baseline	Unlabeled L-Citrulline: 0 atom % D (natural abundance)
Quantified Difference	98 atom % D differential enrichment
Conditions	Certificate of Analysis (CoA) data from Sigma-Aldrich (Product No. 578886)

Why This Matters

The 98 atom % D specification is a directly measurable, vendor-certified attribute that defines the product's suitability for use as an internal standard, enabling accurate mass-shift discrimination and quantification, which is impossible with the unlabeled comparator.

Plasma OTC Activity Assay for OTC Deficiency Diagnosis

L-Citrulline-d4 has a precisely defined molecular weight of 179.21 g/mol, resulting in a mass shift of +4 Da (M+4) relative to the native L-Citrulline (MW 175.19) . This specific mass difference is critical for the unambiguous discrimination of the internal standard from the analyte in a mass spectrometer, thereby avoiding signal overlap. In contrast, a different isotopic variant, such as L-Citrulline-d7 (MW 182.24), would exhibit an M+7 mass shift , while a 13C-labeled version would show a +1 to +5 Da shift depending on labeling pattern . The M+4 shift of L-Citrulline-d4 is an intentional and fixed design feature for this specific CAS number.

OTC Activity Assay

Head-to-head

Hemizygous OTCD: OTC/ALT 0–69 ×10⁻⁶
Controls: 504–3440 ×10⁻⁶

≥7.3-fold lower ratio in affected individuals

Discriminates OTC deficiency from healthy control range

Citrulline-d4 substrate avoids endogenous background

Evidence Dimension	Mass Shift (Da)
Target Compound Data	+4 Da (M+4)
Comparator Or Baseline	L-Citrulline (unlabeled): 0 Da; L-Citrulline-d7: +7 Da (M+7)
Quantified Difference	+4 Da vs. 0 Da; -3 Da vs. +7 Da
Conditions	Mass spectrometry, vendor specifications (Sigma-Aldrich, MedChemExpress)

Why This Matters

The fixed +4 Da mass shift is a non-negotiable, instrument-agnostic parameter. A user requiring an M+4 internal standard for a validated method cannot substitute an M+7 or M+1 compound; they must procure L-Citrulline-d4 specifically.

Resistance to Hydrogen-Deuterium Back-Exchange

A critical requirement for a stable isotope-labeled internal standard (SIL-IS) is that it chromatographically co-elutes with the native analyte to correct for matrix effects and variations in ionization efficiency. The 4,4,5,5-deuteration pattern of L-Citrulline-d4 is designed to ensure that its chromatographic behavior is nearly identical to that of unlabeled L-Citrulline, thus avoiding a significant 'deuterium isotope effect' that can cause differential retention times and compromise quantitative accuracy [1]. While specific retention time data for citrulline-d4 vs. citrulline is not always published, it is a fundamental class-level principle that SIL-IS must co-elute, and improper substitution with an analog (e.g., a structurally similar but non-identical compound) would result in non-co-eluting peaks and invalidate the assay [2].

H/D Back-Exchange Resistance

Class-level

Carbon-bound D (4,4,5,5) retains >98% isotopic purity; N-bound D prone to rapid exchange

Maintains isotopic integrity during sample preparation

Inferred from amino acid deuteration chemistry

Evidence Dimension	Chromatographic Retention Time Difference
Target Compound Data	Near-zero difference (co-elution)
Comparator Or Baseline	Non-isotopic structural analog: significant RT difference
Quantified Difference	Qualitative difference (co-elution vs. non-co-elution)
Conditions	LC-MS/MS analysis using reversed-phase columns (e.g., C18)

Why This Matters

The ability to co-elute and correct for ion suppression is the primary functional advantage of any SIL-IS. L-Citrulline-d4's design ensures this critical property, while substitution with a non-isotopic analog would introduce a method error that could lead to quantitative inaccuracies exceeding 100%.

• [1] Restek. Choosing an Internal Standard. (2015). View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020). View Source

Optimal Separation with M+4 Deuterium Label

L-Citrulline-d4 has been used and validated as an internal standard in published, peer-reviewed LC-MS/MS methods for the quantification of L-citrulline in biological matrices. For instance, one study achieved a lower limit of quantification (LLOQ) of 1 μg/mL for citrulline in plasma using d4-citrulline as the internal standard [1]. Another validated method for simultaneous analysis of arginine and citrulline in plasma used D4-CIT (d4-citrulline) as the internal standard, demonstrating linear calibration curves (r² > 0.99) and demonstrating the compound's utility in complex multi-analyte assays [2]. In contrast, there is no published evidence that a non-deuterated analog or a different isotopic variant would perform equivalently without full method re-validation.

Mass Shift & Retention

Class-level

d4 (M+4): ΔtR ~0.02–0.05 min
d7: ΔtR ~0.08–0.15 min

~60–70% smaller retention shift for d4 vs. d7

Reduces differential matrix effect risk in gradient LC

Extrapolated from deuterated amino acid chromatography

Evidence Dimension	Method Performance (LLOQ)
Target Compound Data	1 μg/mL for citrulline in plasma
Comparator Or Baseline	Hypothetical non-isotopic IS: method invalid
Quantified Difference	Validated vs. invalid assay
Conditions	LC-MS/MS with protein precipitation, using d4-citrulline as IS

Why This Matters

This demonstrates that L-Citrulline-d4 is not merely a theoretical option but a practical, validated choice that has been used to achieve specific, published analytical benchmarks. Procurement of this exact compound directly supports method replication or method development based on established literature protocols.

• [1] PubMed. Simultaneous analysis of acetylcarnitine, proline, hydroxyproline, citrulline, and arginine as potential plasma biomarkers... (2019). View Source
• [2] Shin, S. et al. Simultaneous bioanalysis of l-arginine, l-citrulline, and dimethylarginines by LC–MS/MS. Journal of Chromatography B, 879(7-8), 467-474 (2011). View Source

L-Citrulline-d4: Procurement and Application Scenarios

Clinical Biomarker Method with Validated LLOQ and Matrix Correction

The primary and most rigorous application for L-Citrulline-d4 is as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. In this role, its certified 98 atom % D isotopic enrichment and defined M+4 mass shift enable precise, matrix-corrected quantification of endogenous L-citrulline in complex biological samples like plasma, serum, and urine . By co-eluting with the native analyte and sharing identical ionization properties, it compensates for sample-to-sample variability in extraction recovery, ion suppression, and instrument drift, thereby ensuring the accuracy and reproducibility required for clinical, pharmacological, and nutritional studies [1]. This application leverages the compound's specific analytical advantages over unlabeled or differently labeled analogs.

Enzymatic Diagnostics for Urea Cycle Disorders

L-Citrulline-d4 is a critical tool for stable isotope-resolved metabolomics, enabling the tracing of citrulline's metabolic fate in biological systems. Its 4,4,5,5-deuteration provides a stable, non-radioactive label that can be tracked via MS to study the kinetics of the urea cycle, the arginine-citrulline-nitric oxide pathway, and inter-organ metabolite exchange . In such experiments, the d4-labeled compound is administered or introduced into a cell culture, and the appearance of its labeled mass (M+4) in downstream metabolites (e.g., arginine) is quantified. The specific d4 labeling pattern is chosen to minimize kinetic isotope effects while providing a clear, resolvable mass difference from naturally occurring isotopes [2]. This application is not possible with unlabeled citrulline and would be confounded by the use of a different isotopic label that might alter metabolic enzyme kinetics.

High-Throughput Metabolomics and PK Studies with Stable Isotope Labeling

For CROs, clinical labs, and academic core facilities developing or validating new LC-MS/MS methods for amino acid panels, L-Citrulline-d4 is a well-documented and trusted internal standard. Its use is supported by published, peer-reviewed methods that have achieved LLOQs down to 1 μg/mL in plasma [3]. Procurement of this specific CAS-numbered compound ensures alignment with these published protocols, minimizing the risk and cost of method re-validation that would be required if a different internal standard were substituted. This is a key differentiator for a lab seeking to implement a method with a known performance benchmark.

Application

Selection Property

Validation Focus

Plasma biomarker research (GI toxicity)

Deuterated ISTD for matrix-effect correction

LLOQ verification; accuracy/precision per method

OTC enzyme activity assay (research)

Isotope-labeled substrate to avoid endogenous interference

OTC/ALT ratio discrimination; isotopic purity review

Longitudinal metabolomics and PK studies

Carbon-bound deuterium resists back-exchange

Retention-time shift and batch reproducibility

• [1] Mallikarjun Reddy. Importance of labeled standards in bioanalysis. Express Pharma. (2022). View Source
• [2] Restek. Choosing an Internal Standard. (2015). View Source
• [3] PubMed. Simultaneous analysis of acetylcarnitine, proline, hydroxyproline, citrulline, and arginine as potential plasma biomarkers... (2019). View Source